Cas no 1039999-28-4 ((4-Cyanophenyl)methanesulfonohydrazide)

• Product Name: (4-Cyanophenyl)methanesulfonohydrazide
• CAS No: 1039999-28-4
• MF: C₈H₉N₃O₂S
• MW: 211.240959882736
• MDL: MFCD11119785
• CID: 5069198
• Update Time: 2025-05-23

(4-Cyanophenyl)methanesulfonohydrazide Chemical and Physical Properties

Names and Identifiers

• (4-cyanophenyl)methanesulfonohydrazide
• D87005
• (4-Cyanophenyl)methanesulfonohydrazide

• MDL： MFCD11119785
• Inchi： 1S/C8H9N3O2S/c9-5-7-1-3-8(4-2-7)6-14(12,13)11-10/h1-4,11H,6,10H2
• InChI Key： YNWMEUKTIITAJL-UHFFFAOYSA-N
• SMILES： S(CC1C=CC(C#N)=CC=1)(NN)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 316
• XLogP3: -0.2
• Topological Polar Surface Area: 104

Additional information on (4-Cyanophenyl)methanesulfonohydrazide

Introduction to (4-Cyanophenyl)methanesulfonohydrazide (CAS No. 1039999-28-4)

(4-Cyanophenyl)methanesulfonohydrazide, with the chemical formula C₇H₆N₄O₂S, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and chemical synthesis. This compound, identified by its CAS number 1039999-28-4, is a derivative of cyanophenyl and methanesulfonohydrazide, featuring both a cyano group and a sulfonohydrazide moiety. These structural features make it a versatile intermediate in the synthesis of various pharmacologically active molecules.

The significance of (4-Cyanophenyl)methanesulfonohydrazide lies in its potential applications as a building block in drug discovery. The presence of both electron-withdrawing and electron-donating groups in its structure allows for diverse chemical modifications, enabling the development of novel compounds with tailored biological activities. Recent studies have highlighted its role in the synthesis of heterocyclic compounds, which are known for their broad spectrum of pharmacological effects.

In the realm of medicinal chemistry, the compound has been explored for its potential to serve as a precursor in the synthesis of kinase inhibitors, which are critical in the treatment of various cancers and inflammatory diseases. The sulfonohydrazide group is particularly interesting as it can participate in nucleophilic substitution reactions, facilitating the introduction of additional functional groups that may enhance binding affinity to target proteins.

Recent advancements in computational chemistry have also demonstrated the utility of (4-Cyanophenyl)methanesulfonohydrazide in virtual screening campaigns. Its molecular structure can be effectively modeled to predict interactions with biological targets, thereby accelerating the drug discovery process. This approach leverages machine learning algorithms to identify potential lead compounds, reducing the time and cost associated with traditional high-throughput screening methods.

The compound's reactivity also makes it a valuable tool in synthetic organic chemistry. It can undergo various transformations, including condensation reactions with aldehydes and ketones, leading to the formation of Schiff bases and other functionalized molecules. These derivatives have shown promise in antimicrobial and anti-inflammatory applications, further expanding the compound's utility.

One particularly intriguing aspect of (4-Cyanophenyl)methanesulfonohydrazide is its potential role in developing metal-organic frameworks (MOFs). The sulfonohydrazide group can coordinate with transition metals, forming stable complexes that exhibit unique properties such as selective gas adsorption and catalytic activity. Such MOFs are being explored for their applications in environmental remediation and energy storage.

The pharmacological profile of derivatives derived from (4-Cyanophenyl)methanesulfonohydrazide continues to be an area of active research. Studies have indicated that certain modifications to its structure can lead to compounds with enhanced potency and selectivity against specific disease targets. For instance, modifications at the cyanophenyl ring can alter electronic properties, influencing receptor binding affinity.

In conclusion, (4-Cyanophenyl)methanesulfonohydrazide (CAS No. 1039999-28-4) represents a multifaceted compound with significant potential in pharmaceutical and materials science applications. Its unique structural features enable diverse chemical transformations, making it a valuable intermediate in drug discovery and synthetic chemistry. As research continues to uncover new applications for this compound, its importance is likely to grow further, contributing to advancements in medicine and materials science.